![molecular formula C23H26N2O5 B2370171 1-[2-(dimethylamino)ethyl]-3-hydroxy-5-(5-methylfuran-2-yl)-4-[4-(prop-2-en-1-yloxy)benzoyl]-2,5-dihydro-1H-pyrrol-2-one CAS No. 636989-44-1](/img/structure/B2370171.png)
1-[2-(dimethylamino)ethyl]-3-hydroxy-5-(5-methylfuran-2-yl)-4-[4-(prop-2-en-1-yloxy)benzoyl]-2,5-dihydro-1H-pyrrol-2-one
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Description
1-[2-(dimethylamino)ethyl]-3-hydroxy-5-(5-methylfuran-2-yl)-4-[4-(prop-2-en-1-yloxy)benzoyl]-2,5-dihydro-1H-pyrrol-2-one is a useful research compound. Its molecular formula is C23H26N2O5 and its molecular weight is 410.47. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Structural Diversity
- Generation of Structurally Diverse Compounds : Using similar ketonic Mannich bases derived from acetylthiophene, researchers have demonstrated their utility in generating a diverse array of compounds through alkylation and ring closure reactions (Roman, 2013).
- Synthesis of Benzoyl Benzimidazole Derivatives : The compound is useful in synthesizing benzoyl benzimidazole derivatives, showcasing its potential in creating complex molecular structures (Ye Hai-wei, 2013).
Applications in Developing Novel Compounds
- Creation of Novel Heterocyclic Compounds : It's been found that derivatives of this compound can form the basis for the synthesis of new heterocyclic compounds, indicating its significant role in pharmaceutical chemistry (Singh, Rawat, & Sahu, 2014).
- Formation of Isoxazoline Incorporated Pyrrole Derivatives : This compound is instrumental in synthesizing isoxazoline incorporated pyrrole derivatives, which have applications in developing antimicrobial agents (Kumar, Kumar, & Nihana, 2017).
Non-Linear Optical Materials
- Potential in Non-Linear Optical Materials : Studies suggest that derivatives of this compound could be used in non-linear optical materials, expanding its application into materials science (Singh, Rawat, & Sahu, 2014).
Pharmaceutical Applications
- Analgesic Activity : Some studies have explored its derivatives for analgesic activities, indicating its potential in pain management (Rádl, Hezký, Konvička, & Krejci, 2000).
Role in Synthesis of Complex Structures
- Synthesis of Complex Molecular Structures : Its derivatives have been used in the synthesis of complex molecular structures like triazafulvalene systems, demonstrating its versatility in synthetic organic chemistry (Uršič, Svete, & Stanovnik, 2010).
Exploratory Research
- Experimental and Computational Studies : There's ongoing research involving both experimental and computational studies on derivatives of this compound, highlighting its importance in both theoretical and practical aspects of chemistry (Singh, Rawat, & Sahu, 2014).
properties
IUPAC Name |
(4E)-1-[2-(dimethylamino)ethyl]-4-[hydroxy-(4-prop-2-enoxyphenyl)methylidene]-5-(5-methylfuran-2-yl)pyrrolidine-2,3-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N2O5/c1-5-14-29-17-9-7-16(8-10-17)21(26)19-20(18-11-6-15(2)30-18)25(13-12-24(3)4)23(28)22(19)27/h5-11,20,26H,1,12-14H2,2-4H3/b21-19+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPHHHLRRTFODFY-XUTLUUPISA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(O1)C2C(=C(C3=CC=C(C=C3)OCC=C)O)C(=O)C(=O)N2CCN(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(O1)C2/C(=C(/C3=CC=C(C=C3)OCC=C)\O)/C(=O)C(=O)N2CCN(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N2O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
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